Cas no 2227818-10-0 ((3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227818-10-0
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 6109461
• PubChem ID: 165741353
• Update Time: 2025-05-22

(3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid
• 2227818-10-0
• EN300-1980366

• Inchi： 1S/C10H11ClO3/c1-6-2-3-8(11)7(4-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： QMJWIWHVKKXIJL-SECBINFHSA-N
• SMILES： ClC1=CC=C(C)C=C1[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227818-10-0)

The compound (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227818-10-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative is of particular interest due to its potential applications in drug development, especially as a key intermediate or pharmacophore in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, metabolic pathways, and therapeutic potential, making it a promising candidate for further investigation.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid serves as a critical building block for the development of selective COX-2 inhibitors. The researchers employed asymmetric catalytic hydrogenation to achieve high enantiomeric purity (>99% ee) of the compound, which was subsequently incorporated into a series of derivatives. These derivatives exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at the University of Cambridge revealed that (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid can modulate glutamate receptor activity, suggesting possible applications in Alzheimer's disease therapy. The study, published in ACS Chemical Neuroscience, utilized in vitro and in vivo models to demonstrate the compound's ability to reduce amyloid-β-induced neurotoxicity while maintaining good blood-brain barrier permeability.

The metabolic fate of (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid has also been a subject of recent investigation. A 2024 pharmacokinetic study published in Drug Metabolism and Disposition employed LC-MS/MS techniques to characterize the compound's metabolism in human liver microsomes. The research identified three primary metabolites resulting from oxidative and conjugative pathways, with the parent compound showing favorable metabolic stability (t_1/2 = 4.2 hours). These findings have important implications for the compound's potential as a drug candidate, particularly regarding its dosing regimen and potential drug-drug interactions.

From a synthetic chemistry perspective, significant progress has been made in developing more efficient routes to (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid. A recent publication in Organic Process Research & Development described a biocatalytic approach using engineered ketoreductases that achieved >90% yield with excellent stereoselectivity. This green chemistry method represents a substantial improvement over traditional chemical synthesis routes, offering both economic and environmental benefits for large-scale production.

Looking forward, the unique structural features of (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid continue to inspire new research directions. Current investigations are exploring its potential as a scaffold for developing novel antimicrobial agents, particularly against drug-resistant bacterial strains. Preliminary results presented at the 2024 American Chemical Society National Meeting showed promising activity against MRSA, with MIC values in the low micromolar range. These developments underscore the compound's versatility and the importance of continued research into its pharmacological properties.

In conclusion, (3R)-3-(2-chloro-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227818-10-0) represents a compound of growing importance in medicinal chemistry. The recent studies highlighted in this briefing demonstrate its potential across multiple therapeutic areas, from inflammation to neurodegeneration. As synthetic methods improve and our understanding of its biological activity deepens, this molecule is likely to play an increasingly significant role in drug discovery efforts. Future research should focus on expanding its therapeutic applications while addressing remaining challenges in formulation and delivery.